Cas no 2137605-55-9 (2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2137605-55-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6206405
• PubChem ID: 165489579
• Update Time: 2025-10-20

2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137605-55-9
• EN300-800255
• 2-(dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H25NO3/c1-5-7-15(8-6-2)12(16)11-9-14(11,10(3)4)13(17)18/h10-11H,5-9H2,1-4H3,(H,17,18)
• InChI Key： SZKHMSYUBOACJQ-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CC1C(N(CCC)CCC)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2137605-55-9)

2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2137605-55-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a carbamoyl group and an isopropyl substituent at the cyclopropane ring introduces specific steric and electronic characteristics, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural motif of cyclopropane in this molecule is particularly noteworthy due to its rigid three-membered ring, which can impose conformational constraints on attached functional groups. This rigidity often enhances binding affinity to biological targets, a phenomenon widely exploited in the design of bioactive molecules. The dipropylcarbamoyl moiety further contributes to the compound's complexity, influencing both its solubility and reactivity. These features make 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in cyclopropanecarboxylic acid derivatives as pharmacophores due to their ability to modulate various biological pathways. For instance, studies have demonstrated that such compounds can interact with enzymes and receptors in ways that may lead to therapeutic effects. The specific substitution pattern in 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid suggests potential applications in areas such as anti-inflammatory, antimicrobial, or even anticancer therapies. Researchers have been particularly intrigued by its potential to disrupt key metabolic pathways or signal transduction cascades.

One of the most compelling aspects of this compound is its synthetic accessibility. The cyclopropane ring can be introduced through well-established chemical reactions, such as cyclopropanation or carbonylation methods. Additionally, the presence of the dipropylcarbamoyl group allows for further derivatization, enabling chemists to fine-tune the molecule's properties for specific applications. This flexibility has made 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have also enhanced our understanding of how this compound might behave in biological systems. Molecular modeling studies suggest that the rigid structure of the cyclopropane ring can facilitate optimal interactions with target proteins, while the isopropyl substituent may help stabilize key pharmacophoric residues. These insights have guided researchers in designing analogs with improved efficacy and reduced side effects.

The pharmacological profile of 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid is still under active investigation, but preliminary data indicate promising activity against certain disease-related targets. For example, studies have shown that derivatives of this class can inhibit enzymes involved in inflammation or cell proliferation. The unique combination of structural features—such as the cyclopropane core and the carbamoyl functionality—makes it an attractive candidate for further preclinical development.

From a synthetic chemistry perspective, this compound exemplifies the importance of functional group interplay in designing bioactive molecules. The balance between lipophilicity and polarity provided by the dipropylcarbamoyl group and the cyclopropyl system ensures good membrane permeability while maintaining adequate solubility for biological assays. This balance is critical for drug-like properties, and compounds like 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid serve as excellent models for understanding these principles.

The growing body of research on cyclopropanecarboxylic acid derivatives underscores their potential as therapeutic agents. As more data emerges from both experimental and computational studies, compounds like 2-(Dipropylcarbamoyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid are likely to play a significant role in future drug discovery efforts. Their unique structural features offer a rich foundation for innovation, making them indispensable tools for medicinal chemists seeking to develop next-generation therapeutics.